Cas no 58084-36-9 (5,6-Dihydroxy-3-(methoxycarbonyl)pyrazine-2-carboxylic acid)

• Product Name: 5,6-Dihydroxy-3-(methoxycarbonyl)pyrazine-2-carboxylic acid
• CAS No: 58084-36-9
• MF: C₇H₆N₂O₆
• MW: 214.132341861725
• CID: 1031499
• PubChem ID: 71464218
• Update Time: 2025-04-20

5,6-Dihydroxy-3-(methoxycarbonyl)pyrazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5,6-Dihydroxy-3-(methoxycarbonyl)pyrazine-2-carboxylic acid
• 3-methoxycarbonyl-5,6-dioxo-1,4-dihydropyrazine-2-carboxylic acid
• DTXSID10855987
• 5,6-Dihydroxy-3-(methoxycarbonyl)pyrazine-2-carboxylicacid
• DB-332766
• 3-(Methoxycarbonyl)-5,6-dioxo-1,4,5,6-tetrahydropyrazine-2-carboxylic acid
• 58084-36-9

• Inchi： 1S/C7H6N2O6/c1-15-7(14)3-2(6(12)13)8-4(10)5(11)9-3/h1H3,(H,8,10)(H,9,11)(H,12,13)
• InChI Key： LFVPZBZDMCGSQX-UHFFFAOYSA-N
• SMILES： O(C)C(C1=C(C(=O)O)NC(C(N1)=O)=O)=O

Computed Properties

• Exact Mass: 214.02258592g/mol
• Monoisotopic Mass: 214.02258592g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 122Ų